2-(Trifluoromethyl)isonicotinic acid
Overview
Description
2-(Trifluoromethyl)isonicotinic acid is a chemical compound with the molecular formula C7H4F3NO2 . It is a derivative of isonicotinic acid, which is a pyridine with a carboxylic acid substituent at the 4-position .
Molecular Structure Analysis
The molecular structure of 2-(Trifluoromethyl)isonicotinic acid consists of a pyridine ring with a carboxylic acid group at the 4-position and a trifluoromethyl group at the 2-position . The InChI key for this compound is BZFGKBQHQJVAHS-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-(Trifluoromethyl)isonicotinic acid is a crystalline powder with a melting point of 221°C . Its molecular weight is 191.11 g/mol . The compound has a density of 1.5±0.1 g/cm³, a boiling point of 338.9±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C .Scientific Research Applications
Agrochemical Applications
2-(Trifluoromethyl)isonicotinic acid and its derivatives are widely used in the agrochemical industry . They are primarily used for the protection of crops from pests . Fluazifop-butyl was the first derivative introduced to the agrochemical market, and since then, more than 20 new derivatives have acquired ISO common names .
Pharmaceutical Applications
Several derivatives of 2-(Trifluoromethyl)isonicotinic acid are used in the pharmaceutical industry . Five pharmaceutical products containing the moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary industry, two products containing the 2-(Trifluoromethyl)isonicotinic acid moiety have been granted market approval . These products are likely used for the treatment of various animal diseases.
Molecular Imprinting
2-(Trifluoromethyl)acrylic acid, a derivative of 2-(Trifluoromethyl)isonicotinic acid, is used as an acidic functional monomer for molecular imprinting of nicotine . This application is particularly useful in the detection and extraction of nicotine.
Photoredox Catalysis
Trifluoromethylated compounds, including 2-(Trifluoromethyl)isonicotinic acid, can be used in photoredox catalysis . This is a powerful redox tool for synthetic chemistry.
Synthesis of Active Ingredients
2-(Trifluoromethyl)isonicotinic acid is a key structural motif in the synthesis of active ingredients in agrochemical and pharmaceutical industries .
Safety and Hazards
Future Directions
While specific future directions for 2-(Trifluoromethyl)isonicotinic acid are not mentioned in the available resources, it’s worth noting that trifluoromethylpyridines and their derivatives have found applications in the agrochemical and pharmaceutical industries, and it is expected that many novel applications will be discovered in the future .
Mechanism of Action
Target of Action
It is known that isoniazid, a compound structurally similar to 2-(trifluoromethyl)isonicotinic acid, is used in the treatment of tuberculosis and targets the mycobacterium tuberculosis
Mode of Action
It is speculated that the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety contribute to the biological activities of trifluoromethylpyridine (tfmp) derivatives .
Biochemical Pathways
Tfmp derivatives are known to be used in the protection of crops from pests , suggesting they may interact with biochemical pathways related to pest resistance in plants.
Result of Action
It is known that tfmp derivatives have been used in the pharmaceutical and veterinary industries, and several have been granted market approval . This suggests that these compounds, including 2-(Trifluoromethyl)isonicotinic acid, may have significant biological effects.
properties
IUPAC Name |
2-(trifluoromethyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO2/c8-7(9,10)5-3-4(6(12)13)1-2-11-5/h1-3H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFGKBQHQJVAHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10563696 |
Source
|
| Record name | 2-(Trifluoromethyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10563696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)isonicotinic acid | |
CAS RN |
131747-41-6 |
Source
|
| Record name | 2-(Trifluoromethyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10563696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(TRIFLUOROMETHYL)PYRIDINE-4-CARBOXYLIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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